Cas no 921811-89-4 (2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonamide)

• Product Name: 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonamide
• CAS No: 921811-89-4
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 6432748
• PubChem ID: 41342527
• Update Time: 2025-07-23

2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonamide
• 921811-89-4
• F2256-0199
• 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-3H-indol-5-yl)ethanesulfonamide
• 2-(4-methoxyphenyl)-N-(1-methyl-2-oxoindolin-5-yl)ethanesulfonamide
• AKOS024632042

• Inchi： 1S/C18H20N2O4S/c1-20-17-8-5-15(11-14(17)12-18(20)21)19-25(22,23)10-9-13-3-6-16(24-2)7-4-13/h3-8,11,19H,9-10,12H2,1-2H3
• InChI Key： DNLONAHZSBMJGQ-UHFFFAOYSA-N
• SMILES： C(S(NC1C=CC2=C(C=1)CC(=O)N2C)(=O)=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonamide

Introduction to 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonamide (CAS No. 921811-89-4) and Its Applications in Modern Chemical Biology

2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonamide, identified by its CAS number 921811-89-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to a class of heterocyclic sulfonamides, which are known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a sulfonamide moiety and an indole ring system, makes this compound a promising candidate for further investigation in drug discovery and molecular pharmacology.

The chemical structure of 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonamide features a benzene ring substituted with a methoxy group at the para position, linked to an ethane sulfonamide group. The sulfonamide nitrogen is further connected to a 1-methylated indole derivative, which introduces additional complexity and potential for biological interactions. This unique structural arrangement suggests that the compound may exhibit properties such as receptor binding affinity, enzyme inhibition, or modulation of signaling pathways, making it a valuable subject for medicinal chemistry studies.

In recent years, there has been growing interest in indole derivatives due to their wide range of biological activities. Indole scaffolds are commonly found in natural products and have been extensively studied for their roles in various pharmacological contexts. The incorporation of a sulfonamide group into the indole framework enhances the compound's solubility and bioavailability, which are critical factors in drug development. Additionally, the methoxy substituent on the benzene ring may contribute to the compound's stability and metabolic profile, further increasing its appeal as a drug-like molecule.

Current research in chemical biology has highlighted the importance of sulfonamides as pharmacophores. Sulfonamides are known to interact with biological targets such as enzymes and receptors through hydrogen bonding and other non-covalent interactions. The sulfonamide group in 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonamide provides a suitable platform for designing molecules that can modulate these interactions. For instance, studies have shown that sulfonamides can serve as inhibitors of dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis and repair. The structural features of this compound may allow it to interact with DHFR or other relevant targets with high specificity.

Moreover, the indole moiety in this compound has been associated with various biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. Indole derivatives are known to influence multiple signaling pathways involved in cell proliferation, differentiation, and apoptosis. The presence of a 1-methylated indole ring suggests that 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonamide may exhibit similar activities. This potential makes it an attractive candidate for further exploration in oncology research, where targeting aberrant signaling pathways is key to developing effective cancer therapies.

The synthesis of 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)ethane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the indole scaffold through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the sulfonamide group and other substituents while maintaining regioselectivity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct complex molecular architectures efficiently.

In terms of pharmacokinetic properties, 2-(4-methoxyphenyl)-N-(1-methyl-2-oxyo 2 ,3 -dihydro - 1 H -indol - 5 - yl ) ethane - 1 - sulf on am ide exhibits characteristics that are favorable for drug development. The sulfonamide group enhances water solubility, which is essential for oral bioavailability and intravenous administration. Additionally, the methoxy substituent may influence metabolic stability by protecting reactive sites from enzymatic degradation. These properties make it more likely that this compound will reach its target site in biologically active form after administration.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental studies. Molecular docking simulations can be used to evaluate how 2-(4-meth oxyphen yl ) - N -( 1 - me thyl - 2 - o x o - 2 ,3 - di hy dro - 1 H - ind ol - 5 - yl ) ethane - 1 - sul fon am ide interacts with potential targets such as enzymes or receptors. These simulations can provide insights into binding affinities and mechanisms of action, guiding experimental design and optimizing lead compounds for further development.

The potential therapeutic applications of CAS No.921811894 extend beyond oncology; it may also have utility in treating inflammatory diseases or neurological disorders where indole derivatives have shown promise. For example, some indole-based compounds have been investigated for their anti-inflammatory effects by modulating cytokine production or inhibiting inflammatory enzymes like cyclooxygenase (COX). Given the structural similarities between these compounds and our target molecule, 2 -( 4 - me tho xyph en y l ) - N -( 1 - me thyl - 2 - o x o - 2 ,3 - di hy dro - 1 H - ind ol yl ) ethane sul fon am ide, it is reasonable to hypothesize similar therapeutic benefits.

In conclusion, CAS No .921811894 represents an intriguing compound with significant potential in chemical biology and pharmaceutical research . Its unique structural features , including both sulf on am ide an d i nd ol moieties , make it a versatile scaffold f or designing molecules wi th diverse biologic al activities . With ongoing advancements i n synthetic chemistry , computational methods , an d pharmacological stu dies , this compoun d holds promise f or future therapeutic applications across multiple disease areas . Further investigation into its mechanisms o f action an d preclinical testing will be crucial i n determining its true clinical value . p >